Cas no 953903-54-3 (7-Chloro-5-fluoroindoline)

• Product Name: 7-Chloro-5-fluoroindoline
• CAS No: 953903-54-3
• MF: C₈H₇ClFN
• MW: 171.599284410477
• CID: 4816620
• Update Time: 2026-02-27

7-Chloro-5-fluoroindoline Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-5-fluoroindoline

• Inchi： 1S/C8H7ClFN/c9-7-4-6(10)3-5-1-2-11-8(5)7/h3-4,11H,1-2H2
• InChI Key： DVCNRJNOFOBYIA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1NCC2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• XLogP3: 2.7
• Topological Polar Surface Area: 12

Additional information on 7-Chloro-5-fluoroindoline

7-Chloro-5-fluoroindoline (CAS No. 953903-54-3): An Overview of Its Properties, Applications, and Recent Research

7-Chloro-5-fluoroindoline (CAS No. 953903-54-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chloro and fluoro substitutions on the indoline scaffold, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The indoline core is a fundamental structure in many biologically active molecules, known for its ability to modulate various biological processes. The introduction of chloro and fluoro substituents to the indoline ring significantly alters its electronic and steric properties, leading to enhanced pharmacological activities and improved drug-like characteristics. These modifications can enhance the compound's solubility, metabolic stability, and binding affinity to target proteins, making it an attractive scaffold for the design of novel therapeutic agents.

Recent research has highlighted the potential of 7-Chloro-5-fluoroindoline in several therapeutic areas. For instance, studies have shown that this compound exhibits potent antitumor activity against various cancer cell lines. The chloro and fluoro substitutions contribute to its ability to selectively target and inhibit key enzymes involved in cancer progression, such as kinases and proteases. This selective inhibition can lead to reduced cell proliferation and increased apoptosis in cancer cells, making 7-Chloro-5-fluoroindoline a promising lead compound for anticancer drug development.

In addition to its antitumor properties, 7-Chloro-5-fluoroindoline has also been investigated for its potential as an antiviral agent. Research has demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and hepatitis C viruses. The mechanism of action involves interference with viral entry into host cells or disruption of viral replication machinery. These findings suggest that 7-Chloro-5-fluoroindoline could be further optimized to develop broad-spectrum antiviral drugs.

The pharmacokinetic properties of 7-Chloro-5-fluoroindoline have also been studied extensively. In preclinical models, this compound has shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it a suitable candidate for further clinical evaluation. Moreover, the compound's ability to cross the blood-brain barrier (BBB) has been noted in several studies, indicating its potential for treating central nervous system (CNS) disorders.

From a synthetic perspective, the preparation of 7-Chloro-5-fluoroindoline involves well-established methods in organic chemistry. The indoline core can be synthesized through various cyclization reactions, followed by selective chlorination and fluorination steps to introduce the desired substituents. These synthetic routes are scalable and can be adapted for large-scale production, making 7-Chloro-5-fluoroindoline accessible for both academic research and industrial applications.

In conclusion, 7-Chloro-5-fluoroindoline (CAS No. 953903-54-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential, paving the way for innovative treatments in various medical fields.